Methyl 4-(3-((2-methoxy-2-oxoethyl)thio)pyrrolidine-1-carbonyl)benzoate

• IUPAC Name: methyl 4-[3-(2-methoxy-2-oxoethyl)sulfanylpyrrolidine-1-carbonyl]benzoate
• InChI: InChI=1S/C16H19NO5S/c1-21-14(18)10-23-13-7-8-17(9-13)15(19)11-3-5-12(6-4-11)16(20)22-2/h3-6,13H,7-10H2,1-2H3
• InChI Key: BYUJICLCYZLDOZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)C(=O)C2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H19NO5S
• Molecular Weight: 337.4 g/mol

Description

Methyl 4-(3-((2-methoxy-2-oxoethyl)thio)pyrrolidine-1-carbonyl)benzoate, also known as MTPEB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTPEB is a member of the thiol-containing compounds, which are known for their unique chemical properties and potential biological activities.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques and Structural Formation : Methyl 4-(3-((2-methoxy-2-oxoethyl)thio)pyrrolidine-1-carbonyl)benzoate has been used in various synthesis processes, including the formation of complex ring systems and heterocyclic compounds. For instance, it's involved in the novel synthesis of the pyrrolo[2,1-c][1,4]benzodiazocine ring system via Dieckmann condensation, indicating its utility in creating complex molecular structures (Koriatopoulou, Karousis, & Varvounis, 2008) .

• Crystallographic Analysis : The compound has been analyzed using crystallography for studying its structure and properties. For example, crystal structures of related compounds have been obtained ab initio from synchrotron X-ray powder diffraction data, highlighting the importance of this compound in structural chemistry (Silva, López‐Tosco, Tejedor, García‐Tellado, & González-Platas, 2012) .

Chemical Reactions and Compound Formation

• Role in Chemical Reactions : This chemical plays a crucial role in various chemical reactions, such as the synthesis of novel classes of compounds and derivatives, showcasing its versatility in chemical synthesis (Koza, Keskin, Ozer, Cengiz, Şahin, & Balcı, 2013) .

• Intermediates in Synthesis Processes : It serves as an intermediate in synthesizing various boric acid ester compounds, which is significant in organic chemistry and materials science (Huang, Yang, Wu, Yang, Chen, Chai, & Zhao, 2021) .

Applications in Medicinal Chemistry

• Potential in Drug Synthesis : Though details on its direct application in drug synthesis are not specified, the compound's involvement in the creation of various chemical structures suggests potential utility in medicinal chemistry and pharmaceutical research.

• Role in Antiproliferative Studies : Compounds synthesized using this chemical have shown antiproliferative effects on human leukemic cells, indicating its relevance in cancer research and therapy development (Kumar, Hanumappa, Hegde, Narasimhamurthy, Raghavan, & Rangappa, 2014) .